Sitagliptin Phosphate Monohydrate
Sitagliptin Phosphate Monohydrate
Sitagliptin Phosphate is the phosphate salt form of sitagliptin, an orally available, competitive, beta-amino acid-derived inhibitor of dipeptidyl peptidase 4 (DDP-4) with hypoglycemic activity. Sitagliptin may cause an increased risk in the development of pancreatitis.
A pyrazine-derived DIPEPTIDYL-PEPTIDASE IV INHIBITOR and HYPOGLYCEMIC AGENT that increases the levels of the INCRETIN hormones GLUCAGON-LIKE PEPTIDE-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). It is used in the treatment of TYPE 2 DIABETES.
A pyrazine-derived DIPEPTIDYL-PEPTIDASE IV INHIBITOR and HYPOGLYCEMIC AGENT that increases the levels of the INCRETIN hormones GLUCAGON-LIKE PEPTIDE-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). It is used in the treatment of TYPE 2 DIABETES.
Brand Name:
Vulcanchem
CAS No.:
654671-77-9
VCID:
VC0000639
InChI:
InChI=1S/C16H15F6N5O.H3O4P.H2O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4;/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4);1H2/t9-;;/m1../s1
SMILES:
C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=CC(=C(C=C3F)F)F)N.O.OP(=O)(O)O
Molecular Formula:
C₁₆H₁₅F₆N₅O•H₃PO₄•H₂O
Molecular Weight:
523.32 g/mol
Sitagliptin Phosphate Monohydrate
CAS No.: 654671-77-9
APIs
VCID: VC0000639
Molecular Formula: C₁₆H₁₅F₆N₅O•H₃PO₄•H₂O
Molecular Weight: 523.32 g/mol
| CAS No. | 654671-77-9 |
|---|---|
| Product Name | Sitagliptin Phosphate Monohydrate |
| Molecular Formula | C₁₆H₁₅F₆N₅O•H₃PO₄•H₂O |
| Molecular Weight | 523.32 g/mol |
| IUPAC Name | (3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;phosphoric acid;hydrate |
| Standard InChI | InChI=1S/C16H15F6N5O.H3O4P.H2O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4;/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4);1H2/t9-;;/m1../s1 |
| Standard InChIKey | GQPYTJVDPQTBQC-KLQYNRQASA-N |
| Isomeric SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)C[C@@H](CC3=CC(=C(C=C3F)F)F)N.O.OP(=O)(O)O |
| SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=CC(=C(C=C3F)F)F)N.O.OP(=O)(O)O |
| Canonical SMILES | C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=CC(=C(C=C3F)F)F)N.O.OP(=O)(O)O |
| Description | Sitagliptin Phosphate is the phosphate salt form of sitagliptin, an orally available, competitive, beta-amino acid-derived inhibitor of dipeptidyl peptidase 4 (DDP-4) with hypoglycemic activity. Sitagliptin may cause an increased risk in the development of pancreatitis. A pyrazine-derived DIPEPTIDYL-PEPTIDASE IV INHIBITOR and HYPOGLYCEMIC AGENT that increases the levels of the INCRETIN hormones GLUCAGON-LIKE PEPTIDE-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). It is used in the treatment of TYPE 2 DIABETES. |
| Synonyms | 0431, MK 4-oxo-4-(3-(trifluoromethyl)-5,6-dihydro(1,2,4)triazolo(4,3-a)pyrazin-7(8H)-yl)-1-(2,4,5-trifluorophenyl)butan-2-amine Anhydrous, Sitagliptin Phosphate Januvia MK 0431 MK-0431 MK0431 Monohydrate, Sitagliptin Monophosphate Monohydrate, Sitagliptin Phosphate Monophosphate Monohydrate, Sitagliptin Phosphate Anhydrous, Sitagliptin Phosphate Monohydrate, Sitagliptin Phosphate, Sitagliptin sitagliptin sitagliptin monophosphate monohydrate sitagliptin phosphate sitagliptin phosphate anhydrous sitagliptin phosphate monohydrate |
| PubChem Compound | 11591741 |
| Last Modified | Nov 11 2021 |
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